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Compound of Interest

Compound Name:
3-(Methyl(pentyl)amino)propanoic

acid hydrochloride

Cat. No.: B194635 Get Quote

CAS Number: 625120-81-2

This technical guide provides an in-depth overview of 3-(Methyl(pentyl)amino)propanoic acid
hydrochloride, a key intermediate in pharmaceutical synthesis. The information is tailored for

researchers, scientists, and professionals in drug development, offering a consolidated

resource on its chemical properties, synthesis, and primary applications.

Chemical and Physical Properties
3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a white to off-white crystalline

powder.[1] Its key properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 625120-81-2 [1][2][3][4][5]

Molecular Formula C₉H₂₀ClNO₂ [1][2]

Molecular Weight 209.71 g/mol [1][2]

IUPAC Name

3-

[methyl(pentyl)amino]propanoi

c acid;hydrochloride

[1][2]

Melting Point 99-103°C [1]

Boiling Point 299.2 °C at 760 mmHg [3]

Flash Point 134.7 °C [3]

Solubility
Slightly soluble in Methanol

and Water
[3]

Appearance
White to off-white crystalline

powder
[1]

Assay ≥99.0% [1]

InChI Key
YDWXRULMHQZBEX-

UHFFFAOYSA-N
[1][2]

Synonyms

3-(N-Methyl-N-

pentylamino)propionic Acid

Hydrochloride, N-Methyl-N-

pentyl-β-alanine

Hydrochloride, Ibanic Acid

Hydrochloride, Ibandronate

Related Compound A

[2][6]

Synthesis and Experimental Protocols
The primary route for synthesizing 3-(Methyl(pentyl)amino)propanoic acid hydrochloride
involves a two-step process: a Michael addition followed by an Eschweiler-Clarke methylation

and subsequent hydrolysis.[1][2][7]
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Step 1: Michael Addition
This initial step involves the reaction of n-amylamine with an acrylate ester (such as ethyl

acrylate) to form a 3-(pentylamino)propanoate intermediate.[1][7]

Reactants:

n-Amylamine

Acrylate ester (e.g., ethyl acrylate)

Procedure:

n-Amylamine and the acrylate ester are reacted, often without a solvent or in a suitable

solvent like ethanol.

The reaction mixture is typically stirred at a controlled temperature, for instance, between

50-70°C, to facilitate the conjugate addition.[1]

The progress of the reaction can be monitored using techniques like Thin Layer

Chromatography (TLC).

Upon completion, the resulting 3-(pentylamino)propanoate intermediate is isolated.

Step 2: Eschweiler-Clarke Methylation and Hydrolysis
The intermediate from the Michael addition is then methylated and hydrolyzed to yield the final

product.[1][7]

Reactants:

3-(Pentylamino)propanoate intermediate

Formaldehyde

Formic acid

Hydrochloric acid (for hydrolysis and salt formation)
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Procedure:

The 3-(pentylamino)propanoate intermediate is treated with formaldehyde and formic acid.

[1][7] This reaction is typically carried out at room temperature or under reflux.[1]

TLC is used to confirm the completion of the methylation reaction.[1]

Once the methylation is complete, the reaction mixture is concentrated under reduced

pressure.[7]

6M Hydrochloric acid is added, and the mixture is refluxed for 9-10 hours to hydrolyze the

ester to the carboxylic acid and form the hydrochloride salt.[1][7]

The final product, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride, is then

isolated, typically as a white solid.[7]

Below is a diagram illustrating the synthesis workflow.
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Synthesis Workflow of 3-(Methyl(pentyl)amino)propanoic acid hydrochloride
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Caption: Synthesis workflow for 3-(Methyl(pentyl)amino)propanoic acid hydrochloride.

Application in Pharmaceutical Synthesis
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3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a crucial intermediate in the

synthesis of Ibandronate Sodium (CAS 138926-19-9).[1] Ibandronate is a nitrogen-containing

bisphosphonate used in the treatment of osteoporosis and other bone diseases.[2] The

structural backbone provided by 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a

key component in the construction of the final active pharmaceutical ingredient.[1]

Biological Activity and Mechanism of Action
As a synthetic intermediate, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is not

intended for direct therapeutic use, and its specific mechanism of action has not been a

primary focus of research.[1] Its biological relevance is understood in the context of its end

product, ibandronate. Ibandronate functions by binding to hydroxyapatite in bone and inhibiting

osteoclast activity, which in turn reduces bone resorption and helps to increase bone density.[1]

[2] Any discussion of signaling pathways would therefore pertain to the downstream effects of

ibandronate on osteoclasts, rather than this intermediate compound itself.

Safety and Handling
This compound may cause skin irritation, serious eye damage, and may have specific target

organ toxicity.[1] It is intended for research use only and not for human or veterinary use.[1]

Users should consult the Safety Data Sheet (SDS) before handling.

The logical relationship for its primary use is depicted in the diagram below.
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Role as a Synthetic Intermediate
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Caption: Role as an intermediate in Ibandronate Sodium synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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